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Compound of Interest

Compound Name: Z-DL-Lys(Z)-OH

Cat. No.: B554503

Essential Safety and Handling Guide for Z-DL-
Lys(Z)-OH

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Z-DL-Lys(Z)-OH in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe management
of this chemical.

Immediate Safety Precautions

When handling Z-DL-Lys(Z)-OH, it is imperative to use appropriate personal protective
equipment (PPE) to minimize exposure and ensure personal safety. The following table
summarizes the recommended PPE.
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Personal Protective Equipment (PPE)

Specifications and Use

Eye Protection

Eyeshields or safety glasses with side-shields
are mandatory to protect against dust particles

and splashes.[1]

Hand Protection

Chemical-resistant gloves, such as nitrile
rubber, should be worn. Gloves must be
inspected before use and disposed of properly

after handling the chemical.[1][2]

Respiratory Protection

In situations where dust is generated, a NIOSH-
approved N95 respirator or equivalent is

recommended.[1][2]

Skin and Body Protection

Alab coat or coveralls should be worn to
prevent skin contact. Contaminated clothing

should be removed immediately.

Hazard and First Aid Information

While Z-DL-Lys(Z)-OH is not classified as a hazardous substance under GHS, it is crucial to

handle it with care as the toxicological properties have not been thoroughly investigated.[3]

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration.[2][4]

Skin Contact

Wash the affected area with soap and plenty of
water.[2][4]

Eye Contact

Flush eyes with water as a precaution. Remove

contact lenses if present and easy to do so.[2][3]

[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an

unconscious person.[2][4]
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Operational Plan for Safe Handling

A systematic approach to handling Z-DL-Lys(Z)-OH from receipt to disposal is critical for
laboratory safety.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.

» Store the chemical in a cool, dry, and well-ventilated place.[4] It is classified under Storage
Class 11: Combustible Solids.[1]

» Keep the container tightly closed.

Handling and Use

 All handling of Z-DL-Lys(Z)-OH powder should be conducted in a well-ventilated area,
preferably within a chemical fume hood to avoid dust formation and inhalation.[4][5]

» Provide appropriate exhaust ventilation at places where dust is formed.[4][5]
e Avoid contact with skin, eyes, and clothing.

» Wash hands thoroughly after handling.

Accidental Release Measures

« In case of a spill, avoid dust formation.[4]

o Sweep up the spilled solid material and place it into a suitable, closed container for disposal.

[4]
e Do not let the product enter drains.[3][4]

Disposal Plan

Proper disposal of Z-DL-Lys(Z)-OH and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.
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Waste Characterization and Segregation

e Unused or waste Z-DL-Lys(Z)-OH should be treated as chemical waste.

e Segregate it from other laboratory waste streams. Avoid mixing it with solvents, acids, or
bases.

Disposal Procedure

o Collect waste Z-DL-Lys(Z)-OH in a clearly labeled, sealed, and appropriate container.

o Dispose of the chemical waste and any contaminated materials (e.g., gloves, weighing
paper) in accordance with federal, state, and local environmental control regulations.[5]

» Consult your institution's Environmental Health & Safety (EHS) office for specific disposal
guidelines.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling and disposal of Z-DL-
Lys(Z)-OH.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b554503?utm_src=pdf-body
https://www.benchchem.com/product/b554503?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20AZK105%20Z-Lys(Boc)-OH%20DCHA.pdf
https://www.benchchem.com/product/b554503?utm_src=pdf-body
https://www.benchchem.com/product/b554503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling and Disposal of Z-DL-Lys(Z)-OH
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Caption: Logical workflow for the safe handling and disposal of Z-DL-Lys(Z)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

